N-[3-(1,3-benzodioxol-5-yl)-8-methyl-4-oxo-4H-chromen-2-yl]benzamide

• IUPAC Name: N-[3-(1,3-benzodioxol-5-yl)-8-methyl-4-oxochromen-2-yl]benzamide
• InChI: InChI=1S/C24H17NO5/c1-14-6-5-9-17-21(26)20(16-10-11-18-19(12-16)29-13-28-18)24(30-22(14)17)25-23(27)15-7-3-2-4-8-15/h2-12H,13H2,1H3,(H,25,27)
• InChI Key: QUPLCKYXUCXCOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=O)C(=C(O2)NC(=O)C3=CC=CC=C3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C24H17NO5
• Molecular Weight: 399.4 g/mol

Description

The compound is a benzamide derivative with a benzodioxole and chromenone moiety. Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. They are common in many types of medication, particularly antipsychotics. Benzodioxoles are a class of organic compounds containing a benzene ring fused to a dioxole ring. Chromenones are a class of organic compounds containing a benzopyran ring system carrying a ketone.

Molecular Structure Analysis

The molecular structure of such compounds is critical for understanding their potential interactions and activities. Techniques such as NMR, IR spectroscopy, and X-ray crystallography are employed to elucidate the structure.

Chemical Reactions Analysis

The chemical reactions of such compounds can include reactions related to their acetamide groups, interactions with different reagents, and the potential for undergoing oxidation or reduction.

Physical And Chemical Properties Analysis

The physical properties of such compounds, including melting point, solubility in various solvents, and crystalline structure, are crucial for their practical application.

Scientific Research Applications

Fungicidal Activity

. Further research is needed to explore this aspect in detail.

QSAR Modeling and Medicinal Chemistry

. This approach helps predict the compound’s behavior and optimize its design for specific applications.

Antioxidant and Antibacterial Activities

Although not directly related to the compound , research in the broader field of medicinal chemistry has explored antioxidant and antibacterial activities of similar compounds. While this information isn’t specific to N-[3-(2H-1,3-benzodioxol-5-yl)-8-methyl-4-oxo-4H-chromen-2-yl]benzamide, it highlights the broader context of its potential applications.

HDAC Inhibition

. HDAC inhibitors play a crucial role in epigenetic regulation and have implications in cancer therapy.

Mechanism of Action

Target of Action

Similar compounds have been reported to targetmicrotubules and their component protein, tubulin . Tubulin is a major component of the cytoskeleton, which maintains cell structure and is involved in cell division .

Mode of Action

They cause mitotic blockade and cell apoptosis by either suppressing tubulin polymerization or stabilizing the microtubule structure .

Biochemical Pathways

The compound’s interaction with tubulin can affect various biochemical pathways. For instance, by causing mitotic blockade, it can disrupt the cell cycle, particularly at the S phase . This disruption can lead to cell apoptosis, or programmed cell death .

Result of Action

The result of the compound’s action is primarily the induction of apoptosis in cancer cells . By disrupting the cell cycle and causing mitotic blockade, the compound can lead to the death of rapidly dividing cells, such as cancer cells .

Safety and Hazards

The safety and hazards associated with such compounds would depend on the specific compound and its properties. It’s important to refer to the relevant Material Safety Data Sheet (MSDS) for information on handling, storage, and disposal.

Future Directions

The future directions for research into such compounds could include further exploration of their potential biological activities, optimization of their synthesis processes, and investigation of their mechanisms of action.